Cas no 2411236-04-7 (2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide)

• Product Name: 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide
• CAS No: 2411236-04-7
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 6241020
• PubChem ID: 154880481
• Update Time: 2025-05-19

2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-4-yl]acetamide
• 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide
• 2411236-04-7
• EN300-26614893
• Z3766261283

• Inchi： 1S/C16H15ClN2O3/c17-10-15(20)18-12-7-8-19(13-5-2-1-4-11(12)13)16(21)14-6-3-9-22-14/h1-6,9,12H,7-8,10H2,(H,18,20)
• InChI Key： UBXFMIVZMAOIPH-UHFFFAOYSA-N
• SMILES： ClCC(NC1C2C=CC=CC=2N(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 318.0771200g/mol
• Monoisotopic Mass: 318.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide

2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide (CAS No. 2411236-04-7): An Emerging Compound in Medicinal Chemistry

2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide (CAS No. 2411236-04-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The quinoline core is a fundamental scaffold in drug discovery, and modifications to this core have led to the development of numerous pharmaceuticals. The presence of a furan ring and a chloro substituent in the structure of 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide adds complexity and enhances its pharmacological profile. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity.

In terms of synthesis, 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide can be prepared through a multi-step process involving the condensation of 3,4-dihydroquinoline with furan-2-carbonyl chloride followed by acetylation with chloroacetyl chloride. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity.

One of the key areas of research for this compound is its potential as an antimicrobial agent. Studies have shown that 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in cell wall synthesis. These findings have significant implications for the development of new antibiotics to combat multidrug-resistant pathogens.

Beyond its antimicrobial properties, 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide has also shown promise as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through the modulation of signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate the exact mechanisms and to evaluate its efficacy in vivo.

The pharmacokinetic properties of 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide have also been investigated. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, more comprehensive studies are required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Another area of interest is the potential use of 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-yl]acetamide as a lead compound for drug discovery. Its unique structure provides a valuable starting point for structure-based drug design and optimization. Researchers are exploring various modifications to improve its potency, selectivity, and safety profile. For example, substituents on the quinoline ring or the furan moiety can be altered to enhance specific biological activities or reduce off-target effects.

In conclusion, 2-Chloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-4-y)]acetamide (CAS No. 2411236-04-7) represents an exciting new frontier in medicinal chemistry. Its multifaceted biological activities and favorable pharmacological properties make it a promising candidate for further investigation and potential clinical applications. Ongoing research efforts aim to fully harness its therapeutic potential and address unmet medical needs in areas such as infectious diseases and cancer.